Cas no 1203471-31-1 (Trigonothyrin C)

• Product Name: Trigonothyrin C
• CAS No: 1203471-31-1
• Molecular Formula: C₃₈H₄₂O₁₁
• Molecular Weight: 674.7
• CID: 4763034
• PubChem ID: 163056616

Trigonothyrin C Properties

Names and Identifiers

• Trigonothyrin C
• AKOS040763398
• 1203471-31-1

• InChIKey： UJPINYTVMSLKRV-MEQHYWJYSA-N
• Inchi： 1S/C38H42O11/c1-19(2)37-28-21(4)36(42)25-18-20(3)27(43-22(5)39)38(25)33(45-32(41)24-16-12-9-13-17-24)34(6,48-38)29(44-31(40)23-14-10-8-11-15-23)26(36)30(37)47-35(7,46-28)49-37/h8-17,20-21,25-30,33,42H,1,18H2,2-7H3/t20-,21+,25-,26-,27-,28-,29-,30+,33+,34+,35+,36-,37-,38+/m0/s1
• SMILES： O([C@@H]1[C@]2([C@H]([C@@]3([H])[C@@]4([H])O[C@]5(C)O[C@@]4(C(=C)C)[C@@]([H])(O5)[C@@H](C)[C@]3(O)[C@]3([H])C[C@H](C)[C@H](OC(=O)C)[C@@]13O2)OC(C1C=CC=CC=1)=O)C)C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 674.27271215g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 9
• Monoisotopic Mass: 674.27271215g/mol
• Heavy Atom Count: 49
• Complexity: 1420
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5
• Topological Polar Surface Area: 136Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Rhamnofolane and daphnane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Rhamnofolane and daphnane diterpenoids